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Compound of Interest

Compound Name: IREla-IN-2

Cat. No.: B15588540

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro use of IREl1a-IN-2, a
small molecule inhibitor of the Inositol-requiring enzyme 1a (IRE1la). This document includes a
summary of its reported activities, detailed protocols for key experiments, and visual
representations of the relevant signaling pathway and experimental workflows.

Introduction to IRE1la and the Unfolded Protein
Response

The Unfolded Protein Response (UPR) is a crucial cellular stress response pathway activated
by the accumulation of unfolded or misfolded proteins in the endoplasmic reticulum (ER).
IREla is a key sensor and transducer in the UPR, possessing both a serine/threonine kinase
and an endoribonuclease (RNase) domain.[1][2] Upon ER stress, IREla dimerizes and
autophosphorylates, leading to the activation of its RNase domain.[3] This RNase activity has
two main downstream effects: the unconventional splicing of X-box binding protein 1 (XBP1)
MRNA and the regulated IRE1-dependent decay (RIDD) of a subset of mMRNAs.[3][4] The
spliced form of XBP1 (XBP1s) is a potent transcription factor that upregulates genes involved
in protein folding and quality control to restore ER homeostasis.[4] Persistent ER stress and
sustained IRE1a signaling, however, can lead to apoptosis.[5] Given its central role in cell fate
decisions, IRE1la has emerged as a promising therapeutic target for diseases associated with
ER stress, including cancer and inflammatory conditions.[2][4]
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IREla-IN-2: A Modulator of IRE1a Activity

IRE1a-IN-2 is a small molecule inhibitor targeting the IRE1a pathway. It is important to note

that there appear to be two compounds with similar names, "IRE1a-IN-2" and "IRE1a kinase-

IN-2", with distinct reported biochemical activities. Researchers should verify the specific

compound and its properties from the supplier.

Summary of Quantitative Data

Compound Reported CAS Molecular
o Target IC50 / EC50
Name Activity Number Formula
Inhibitor of
> 200 nM 3033375-24- C19H19NO6
IREla-IN-2 XBP1 mRNA IRE1la RNase
o (IC50) 2 S
splicing
Potent IRE1a
_ 3.12 uM
kinase -
S (IC50 for Not specified
IREla inhibitor; ] 1414938-21- )
_ o IREla Kinase  autophosphor in search
kinase-IN-2 Inhibits XBP1 )
ylation); 0.82 results
MRNA
. HM (EC50)
splicing

Data sourced from Immunomart and MedchemExpress product pages.[6][7]

Signaling Pathway and Experimental Workflow
IREla Signaling Pathway
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Start: Cell Culture

Induce ER Stress
(e.g., Tunicamycin, Thapsigargin)

Treat with IRE1a-IN-2
(Dose-response)

Incubate for defined time

Harvest Cells/Lysates

Downstream Analysis

XBP1 Splicing Assay IRE1a Phosphorylation RIDD Activity Assay Cell Viability Assay
(RT-PCR) (Western Blot/Phos-tag™) (gRT-PCR for RIDD targets) (e.g., MTT, CellTiter-Glo)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15588540?utm_src=pdf-body-img
https://www.benchchem.com/product/b15588540?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. Two regulatory steps of ER-stress sensor Irel involving its cluster formation and
interaction with unfolded proteins - PMC [pmc.ncbi.nim.nih.gov]

2. medchemexpress.com [medchemexpress.com]

3. Structure and mechanism of action of the hydroxy—aryl-aldehyde class of IRE1
endoribonuclease inhibitors [ouci.dntb.gov.ua]

4. Dual RNase activity of IRE1 as a target for anticancer therapies - PMC
[pmc.ncbi.nlm.nih.gov]

5. Divergent Effects of PERK and IRE1 Signaling on Cell Viability | PLOS One
[journals.plos.org]

6. IRE1a-IN-2 - Immunomart [immunomart.com]
7. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for IRE1a Inhibitor:
IRE1a-IN-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588540#irela-in-2-dosage-for-in-vitro-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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